molecular formula C14H24N4O3 B2872485 3-ethoxy-1-ethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-carboxamide CAS No. 1014067-66-3

3-ethoxy-1-ethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-carboxamide

Cat. No. B2872485
M. Wt: 296.371
InChI Key: REVZLQGLIXATRU-UHFFFAOYSA-N
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Description

3-ethoxy-1-ethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-carboxamide is a chemical compound that belongs to the pyrazole class of compounds. It has been found to have potential applications in scientific research due to its unique properties.

Scientific Research Applications

Synthesis and Characterization

  • The synthesis and structural analysis of pyrazole derivatives, including compounds similar to "3-ethoxy-1-ethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-carboxamide," have been a significant area of interest. Studies have reported the synthesis of various pyrazole derivatives by reacting different starting materials, such as ethyl esters and carboxamides, with hydrazine hydrate and other reagents to obtain compounds with potential biological activities (Hassan, Hafez, & Osman, 2014).

Biological Applications

  • Research on pyrazole derivatives has extended to evaluating their biological activities. For instance, certain pyrazole carboxamides have shown inhibitory effects against various cancer cell lines, indicating their potential as anticancer agents. The cytotoxic activities of these compounds were assessed through in vitro studies, suggesting their relevance in developing new therapeutic agents (Zheng, Shao, Zhao, & Miao, 2011).

Agricultural and Chemical Applications

  • The chemical properties of pyrazole derivatives have also been harnessed for applications in agriculture. For example, certain pyrazole carboxamide derivatives have been synthesized and evaluated for their herbicidal activity, demonstrating the versatility of these compounds beyond pharmaceutical applications (Ohno, Watanabe, Matsukawa, Ueda, Sakurai, Hori, & Hirai, 2004).

Ethylene Biosynthesis Inhibition

  • In a notable study, derivatives of pyrazinamide, a compound structurally related to pyrazole carboxamides, were identified as inhibitors of ethylene biosynthesis in plants. This discovery points to the potential agricultural applications of pyrazole derivatives in controlling fruit ripening and floral senescence, thereby reducing postharvest losses (Sun, Li, He, Ji, Xia, Wang, Du, Li, Raikhel, Xiao, & Guo, 2017).

properties

IUPAC Name

3-ethoxy-1-ethyl-N-(2-morpholin-4-ylethyl)pyrazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H24N4O3/c1-3-18-11-12(14(16-18)21-4-2)13(19)15-5-6-17-7-9-20-10-8-17/h11H,3-10H2,1-2H3,(H,15,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

REVZLQGLIXATRU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(C(=N1)OCC)C(=O)NCCN2CCOCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H24N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-ethoxy-1-ethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-carboxamide

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